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Compound of Interest

Compound Name: Antibacterial agent 117

Cat. No.: B349406 Get Quote

The antibacterial activity of Agent 117 has been quantitatively assessed against a panel of

clinically significant bacteria. The primary measure of efficacy is the Minimum Inhibitory

Concentration (MIC), which represents the lowest concentration of the agent that prevents

visible growth of a microorganism.

Target Pathogen Gram Staining
Disease
Association

MIC (µg/mL)

Staphylococcus

aureus
Gram-positive

Skin infections,

pneumonia
0.5

Streptococcus

pneumoniae
Gram-positive

Pneumonia,

meningitis
1

Escherichia coli Gram-negative Urinary tract infections 4

Pseudomonas

aeruginosa
Gram-negative

Hospital-acquired

infections
16

Mycobacterium

tuberculosis
Acid-fast Tuberculosis 2

Experimental Protocols
The determination of the Minimum Inhibitory Concentration (MIC) for Antibacterial Agent 117
was conducted using the broth microdilution method, a standardized protocol for antimicrobial

susceptibility testing.
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1. Preparation of Bacterial Inoculum:

Bacterial strains were cultured on appropriate agar plates for 18-24 hours at 37°C.

Several colonies were then used to inoculate a sterile saline solution.

The turbidity of the bacterial suspension was adjusted to match the 0.5 McFarland standard,

which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

The standardized inoculum was then diluted to a final concentration of 5 x 10⁵ CFU/mL in

cation-adjusted Mueller-Hinton Broth (CAMHB).

2. Broth Microdilution Assay:

A serial two-fold dilution of Antibacterial Agent 117 was prepared in CAMHB in a 96-well

microtiter plate.

An equal volume of the standardized bacterial inoculum was added to each well.

The plates were incubated at 37°C for 18-24 hours.

The MIC was determined as the lowest concentration of the agent at which no visible

bacterial growth was observed.

Mechanism of Action: Signaling Pathway
Visualization
Antibacterial Agent 117 is understood to exert its bactericidal effects by inhibiting a critical

bacterial signaling pathway involved in cell wall synthesis. The following diagram illustrates the

proposed mechanism of action.
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Caption: Inhibition of peptidoglycan synthesis by Antibacterial Agent 117.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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